Cas no 623588-32-9 (1-(5-bromothiazol-2-yl)-4-methyl-piperazine)

• Product Name: 1-(5-bromothiazol-2-yl)-4-methyl-piperazine
• CAS No: 623588-32-9
• MF: C₈H₁₂BrN₃S
• MW: 262.169979095459
• CID: 2138577
• PubChem ID: 45787552
• Update Time: 2025-04-21

1-(5-bromothiazol-2-yl)-4-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiazol-2-yl)-4-methyl-piperazine
• 2-(4-METHYLPIPERAZIN-1-YL)-5-BROMOTHIAZOLE
• 5-bromo-2-(4-methylpiperazin-1-yl)-1,3-thiazole
• 5-Bromo-2-(N-methylpiperazin-1-yl)thiazole
• SCHEMBL1897864
• 1-(5-bromo-1,3-thiazol-2-yl)-4-methylpiperazine
• DB-336816
• 5-BROMO-2-(4-METHYLPIPERAZIN-1-YL)THIAZOLE
• 1-(5-bromothiazol-2-yl)-4-methylpiperazine
• DTXSID70671680
• GYJBJUJPIRBKDA-UHFFFAOYSA-N
• AKOS015947596
• MB08079
• 623588-32-9

• Inchi： 1S/C8H12BrN3S/c1-11-2-4-12(5-3-11)8-10-6-7(9)13-8/h6H,2-5H2,1H3
• InChI Key： GYJBJUJPIRBKDA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N2CCN(C)CC2)S1

Computed Properties

• Exact Mass: 260.99353Da
• Monoisotopic Mass: 260.99353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų